N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide

• IUPAC Name: N-[[4-(4-chlorophenyl)-1,3-thiazol-2-yl]carbamothioyl]-3-methoxybenzamide
• InChI: InChI=1S/C18H14ClN3O2S2/c1-24-14-4-2-3-12(9-14)16(23)21-17(25)22-18-20-15(10-26-18)11-5-7-13(19)8-6-11/h2-10H,1H3,(H2,20,21,22,23,25)
• InChI Key: WEDBUSRADLVZEL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC(=S)NC2=NC(=CS2)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H14ClN3O2S2
• Molecular Weight: 403.9 g/mol

Description

N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide, also known as CTB, is a chemical compound that has been extensively studied for its potential applications in scientific research. CTB is a thiazole-based compound that has shown promising results in various research studies due to its unique chemical structure and properties.

Scientific Research Applications

N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide has been extensively studied for its potential applications in scientific research. Some of the areas in which N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide has been studied include cancer research, neuroscience, and immunology. N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide has been shown to have anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. In neuroscience, N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide has been used as a tracer to map neural pathways in the brain. Additionally, N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide has been shown to modulate the immune response by inhibiting the production of pro-inflammatory cytokines.

Mechanism of Action

The mechanism of action of N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide is not fully understood, but it is believed to act on multiple targets in cells. N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide has been shown to inhibit the activity of enzymes involved in cancer cell growth and proliferation. Additionally, N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide has been shown to bind to specific receptors in the brain, allowing it to be used as a tracer to map neural pathways. N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide has also been shown to modulate the immune response by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide has been shown to have a variety of biochemical and physiological effects. In cancer research, N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide has been shown to inhibit the growth and proliferation of cancer cells. Additionally, N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide has been shown to induce apoptosis in cancer cells. In neuroscience, N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide has been used as a tracer to map neural pathways in the brain. N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide has also been shown to modulate the immune response by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide is its versatility in scientific research applications. N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide has been shown to have potential applications in cancer research, neuroscience, and immunology. Additionally, N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide is relatively easy to synthesize, making it readily available for use in research studies. One limitation of N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide is its potential toxicity. N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide has been shown to have cytotoxic effects on some cells, which may limit its use in certain research studies.

Future Directions

There are many potential future directions for research on N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide. One area of interest is the development of N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide-based therapies for cancer treatment. Additionally, N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide could be further studied for its potential applications in neuroscience, including the mapping of neural pathways and the treatment of neurological disorders. N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide could also be studied for its potential applications in immunology, including the development of immunomodulatory therapies. Further research is needed to fully understand the mechanism of action and potential applications of N-({[4-(4-chlorophenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-3-methoxybenzamide in scientific research.